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Compound of Interest

Compound Name: Pyrazosulfuron-ethyl

Cat. No.: B166691 Get Quote

For Researchers, Scientists, and Agricultural Professionals: An Objective Analysis of

Pyrazosulfuron-ethyl Performance in Diverse Rice Cultivation Systems.

This guide provides a comprehensive comparison of the efficacy of the herbicide

Pyrazosulfuron-ethyl in controlling weeds and its impact on crop safety and yield across

various rice establishment methods. The data presented is a synthesis of findings from multiple

research studies, intended to inform weed management strategies in rice cultivation.

Executive Summary
Pyrazosulfuron-ethyl is a widely used sulfonylurea herbicide effective against a broad

spectrum of weeds in rice. Its performance, however, can be significantly influenced by the

method of rice establishment. This guide examines its efficacy in three primary systems:

Puddled Transplanted Rice (PTR), a traditional and widely practiced method; Wet Direct-

Seeded Rice (Wet-DSR), including drum seeding and broadcasting of pre-germinated seeds;

and Dry Direct-Seeded Rice (Dry-DSR), where dry seeds are sown directly into a prepared

seedbed.

Generally, research indicates that Pyrazosulfuron-ethyl provides effective weed control

across all tested establishment methods. However, the highest efficacy in terms of weed

control and resulting grain yield is often observed in transplanted rice. This is attributed to the

head start the transplanted seedlings have over emerging weeds and the suppressive effect of
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standing water. In direct-seeded systems, which are gaining popularity due to labor and water

savings, Pyrazosulfuron-ethyl remains a crucial tool for early-season weed management,

though its effectiveness can be influenced by factors such as soil moisture and weed spectrum.

Data Presentation: A Quantitative Comparison
The following tables summarize the key performance indicators of Pyrazosulfuron-ethyl
across different rice establishment methods based on experimental data.

Table 1: Efficacy of Pyrazosulfuron-ethyl on Weed Control

Establishment
Method

Application
Rate (g a.i./ha)

Weed Control
Efficiency (%)

Dominant
Weeds
Controlled

Reference

Puddled

Transplanted

Rice (PTR)

25 - 35 57.91 - 87.86

Echinochloa

crus-galli,

Cyperus

difformis,

Cyperus iria,

Broadleaf weeds

[1][2]

Wet Direct-

Seeded Rice

(Drum Seeding)

35 56.05
Broadleaf weeds,

Sedges, Grasses
[1]

Wet Direct-

Seeded Rice

(Broadcasting)

35 55.30
Broadleaf weeds,

Sedges, Grasses
[1]

Dry Direct-

Seeded Rice

(Dry-DSR)

20 - 30
Varies (data

synthesized)

Echinochloa

colona,

Broadleaf weeds,

Sedges

[3]

Non-Puddled

Transplanted

Rice

Not Specified

50 - 95

(sequential

application)

Cynodon

dactylon,

Grasses, Sedges
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Table 2: Impact of Pyrazosulfuron-ethyl on Rice Yield

Establishment
Method

Application
Rate (g a.i./ha)

Grain Yield
(t/ha)

Comparison to
Control

Reference

Puddled

Transplanted

Rice (PTR)

35
Significantly

Higher

Out-yielded

weedy check

Wet Direct-

Seeded Rice

(Drum Seeding)

35
Similar to

Transplanting

Higher Benefit-

Cost Ratio

Wet Direct-

Seeded Rice

(Broadcasting)

35
Lower than

Transplanting
-

Dry Direct-

Seeded Rice

(Dry-DSR)

25 (followed by

Bispyribac Na)

Significantly

Higher

Effective weed

control led to

higher yield

Non-Puddled

Transplanted

Rice

Not Specified

(sequential

application)

Maximum Grain

Yield

Similar to weed-

free check

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following protocols are synthesized from the referenced studies to provide a comprehensive

overview of the experimental setups.

General Experimental Design
Design: Randomized Block Design (RBD) or Split-Plot Design are commonly used.

Replications: Typically, experiments are conducted with three to four replications.

Plot Size: Varies, but a common size is 5m x 4m.

Data Collection:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b166691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weed Density and Biomass: Quadrats (e.g., 0.25 m²) are randomly placed in each plot at

specified intervals (e.g., 20, 40, 60 Days After Sowing/Transplanting - DAS/DAT) to count

weed species and measure their dry biomass.

Crop Phytotoxicity: Visual assessment of crop injury is recorded at regular intervals after

herbicide application using a 0-100% scale.

Yield and Yield Attributes: At maturity, parameters such as plant height, number of tillers,

panicle length, grains per panicle, and grain yield are recorded from a designated net plot

area.

Protocol for Puddled Transplanted Rice (PTR)
Nursery Raising: Rice seedlings are raised in a nursery for 21-25 days.

Land Preparation: The main field is puddled twice, followed by leveling.

Transplanting: Seedlings are manually transplanted into the puddled soil.

Herbicide Application: Pyrazosulfuron-ethyl is typically applied as a pre-emergence

herbicide within 3-7 days after transplanting (DAT) into standing water. The application is

often done by broadcasting the granular formulation mixed with sand or as a spray.

Water Management: A shallow water level (2-3 cm) is maintained in the field for a few days

after herbicide application to ensure its efficacy.

Protocol for Wet Direct-Seeded Rice (Wet-DSR)
Drum Seeding:

Seed Priming: Rice seeds are soaked and incubated to sprout.

Land Preparation: The field is puddled and leveled.

Sowing: Sprouted seeds are sown using a drum seeder in lines.

Herbicide Application: Pyrazosulfuron-ethyl is applied as a pre-emergence herbicide at

1-3 days after sowing (DAS) on the saturated soil surface.
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Broadcasting:

Seed Priming: Similar to drum seeding, seeds are pre-germinated.

Land Preparation: The field is puddled and leveled.

Sowing: Sprouted seeds are manually broadcasted uniformly over the puddled field.

Herbicide Application: Pre-emergence application of Pyrazosulfuron-ethyl is carried out

at 1-3 DAS.

Protocol for Dry Direct-Seeded Rice (Dry-DSR)
Land Preparation: The field is prepared in dry condition (ploughed and harrowed) to achieve

a fine tilth.

Sowing: Dry rice seeds are sown directly into the soil using a seed drill or by broadcasting.

Herbicide Application: Pyrazosulfuron-ethyl is applied as a pre-emergence herbicide

immediately after sowing or within 3 DAS, followed by a light irrigation to ensure herbicide

activation.

Water Management: The field is kept moist through intermittent irrigation to support crop

germination and growth.

Visualizing the Experimental Workflow
The following diagrams illustrate the logical flow of the experimental comparisons and the

workflow for each rice establishment method.
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Caption: Comparative experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166691#comparing-pyrazosulfuron-ethyl-efficacy-in-
different-rice-establishment-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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